Cas no 30698-34-1 (Butanedioic acid, 2,3-dicyano-2,3-diphenyl-, diethyl ester)

• Product Name: Butanedioic acid, 2,3-dicyano-2,3-diphenyl-, diethyl ester
• CAS No: 30698-34-1
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 293062
• PubChem ID: 11100871
• Update Time: 2025-04-19

Butanedioic acid, 2,3-dicyano-2,3-diphenyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2,3-dicyano-2,3-diphenyl-, diethyl ester
• diethyl 2,3-dicyano-2,3-diphenylbutanedioate
• SCHEMBL6283925
• diethyl 2,3-dicyano-2,3-diphenylsuccinate
• 30698-34-1
• DTXSID40455232

• Inchi： 1S/C22H20N2O4/c1-3-27-19(25)21(15-23,17-11-7-5-8-12-17)22(16-24,20(26)28-4-2)18-13-9-6-10-14-18/h5-14H,3-4H2,1-2H3
• InChI Key： QWSBJMKUBNXSBD-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)(C1C=CC=CC=1)C(C#N)(C(=O)OCC)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 376.1424
• Monoisotopic Mass: 376.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.18